Cas no 1547114-20-4 (4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine)

• Product Name: 4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine
• CAS No: 1547114-20-4
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 4605294
• Update Time: 2025-11-06

4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine
• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine
• 4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine

• Inchi： 1S/C7H11N3/c8-6-2-1-5-10-7(6)3-4-9-10/h3-4,6H,1-2,5,8H2
• InChI Key： ZQPSTCLDNGDTBH-UHFFFAOYSA-N
• SMILES： N12C(=CC=N1)C(CCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• XLogP3: -0.4
• Topological Polar Surface Area: 43.8

Additional information on 4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine

Introduction to 4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine (CAS No. 1547114-20-4)

4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine, identified by the chemical identifier CAS No. 1547114-20-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrazolopyridine derivatives, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen atoms in its core structure imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The synthesis of 4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine involves multi-step organic reactions that carefully construct the pyrazolopyridine ring system. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole and pyridine moieties. Subsequent functionalization at the 4-amino position introduces the amine group, which is critical for further derivatization and biological evaluation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular interactions of 4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine. Molecular docking studies have revealed its potential binding affinity to various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. These virtual screening approaches have guided experimental design by predicting favorable interactions that could lead to novel therapeutic agents.

In the realm of medicinal chemistry, pyrazolopyridine derivatives have been extensively explored for their pharmacological properties. The presence of both pyrazole and pyridine rings in 4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine contributes to its ability to modulate multiple signaling pathways. Preliminary in vitro studies have demonstrated its inhibitory effects on kinases and other enzymes involved in tumor progression. Furthermore, its structural flexibility allows for the introduction of diverse substituents at key positions, enabling the optimization of potency and selectivity.

The pharmacokinetic profile of 4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine is another critical aspect that has been investigated. Xenobiotic metabolism studies indicate that this compound undergoes biotransformation via phase I and phase II enzymatic pathways. Understanding these metabolic routes is essential for predicting its bioavailability and potential side effects. Advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) have been utilized to characterize metabolites and assess their relative abundance.

Current research in oncology has highlighted the significance of pyrazolopyridine derivatives as anticancer agents. 4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine has shown promise in preclinical models by inhibiting key pathways involved in cell proliferation and survival. Its ability to selectively target cancer cells while minimizing toxicity to healthy tissues makes it an attractive candidate for further development. Combination therapies involving this compound with existing chemotherapeutic agents are being explored to enhance therapeutic efficacy.

The role of small molecule inhibitors in treating neurological disorders cannot be overstated. Emerging evidence suggests that pyrazolopyridine derivatives, including 4H,5H,6H,7H-pyrazolo1,5-apyridin-4-amine, may have neuroprotective properties by modulating neurotransmitter systems. Studies have indicated potential benefits in conditions such as Alzheimer's disease and Parkinson's disease by attenuating oxidative stress and inflammatory responses. These findings underscore the compound's therapeutic potential beyond oncology applications.

The development of novel drug candidates is often hampered by challenges related to solubility and formulation. To address these issues, 4H,⁵H,⁶H,⁷H-pyrazolo1,⁵-apyridin-⁴-amine has been subjected to solubility enhancement strategies such as prodrug synthesis and co-crystallization with suitable carriers. These approaches aim to improve oral bioavailability while maintaining pharmacological activity. The success of these formulations will be pivotal in translating preclinical findings into clinical reality.

The regulatory landscape for pharmaceutical compounds requires rigorous testing before approval for human use. 4H,⁵H,⁶H,⁷H-pyrazolo1,⁵-apyridin-*_⁴*-*a*mine* has undergone extensive toxicological assessments to evaluate its safety profile. These studies encompass acute toxicity tests as well as long-term exposure scenarios to identify any potential adverse effects. Compliance with international guidelines ensures that patients receive safe and effective medications once approved for clinical use.

The future directions for research on pyrazolopyridine derivatives are promising and multifaceted. Innovations in synthetic chemistry will continue to provide access to novel analogs with enhanced properties. Additionally,* interdisciplinary approaches combining biology*, *chemistry*, *and* *computational science* will accelerate the discovery pipeline.* The integration of artificial intelligence (AI) into drug design holds particular promise by enabling high-throughput virtual screening* *and* *predictive modeling.* These advancements will undoubtedly shape* *the next generation* *of pharmaceutical interventions.